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Compound of Interest

Compound Name: C646

Cat. No.: B1668185 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility challenges of C646, a selective

inhibitor of the histone acetyltransferases (HATs) p300/CBP. Below you will find frequently

asked questions, troubleshooting guides, detailed experimental protocols, and quantitative data

to facilitate the successful use of C646 in your experiments.

Frequently Asked Questions (FAQs)
Q1: Why is C646 difficult to dissolve in aqueous media?

A1: C646 is a hydrophobic molecule, making it inherently insoluble in water and aqueous

buffers like PBS. Its chemical structure favors nonpolar environments. Direct dissolution in cell

culture media or aqueous solutions will almost certainly result in precipitation.

Q2: What is the recommended solvent for making a C646 stock solution?

A2: The universally recommended solvent for preparing C646 stock solutions is dimethyl

sulfoxide (DMSO).[1][2] DMSO is a polar aprotic solvent capable of dissolving a wide range of

polar and nonpolar compounds.[3][4][5] It is crucial to use fresh, anhydrous (moisture-free)

DMSO, as absorbed moisture can significantly reduce the solubility of C646.[2]

Q3: My C646 precipitated after I added it to my cell culture medium. What went wrong?
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A3: This is a common issue and typically occurs when the final concentration of DMSO in the

medium is too low to maintain C646 in solution, or when the C646 concentration exceeds its

solubility limit in the final aqueous environment. To avoid this, ensure the stock solution is

serially diluted and that the final DMSO concentration in your culture medium does not

adversely affect your cells (typically ≤ 0.1% for most cell lines). Vigorous mixing immediately

after dilution is also critical.

Q4: What is the maximum concentration of C646 I can use in a cell-based assay?

A4: The effective concentration in cell-based assays typically ranges from 10 µM to 25 µM.[1]

[6] For example, C646 has been shown to reduce histone H3 and H4 acetylation levels at 25

µM and induce apoptosis in certain cancer cell lines at 20 µM.[1][2] It is always recommended

to perform a dose-response curve to determine the optimal concentration for your specific cell

line and experimental conditions, while keeping the final DMSO concentration constant across

all treatments.[7]

Q5: How should I store my C646 solutions?

A5: C646 powder should be stored at -20°C for long-term stability (up to 3 years).[1][2] Once

dissolved in DMSO, the stock solution should be aliquoted to avoid repeated freeze-thaw

cycles and stored at -80°C for up to one year or -20°C for up to one month.[2]

Q6: Can I use C646 for in vivo animal studies?

A6: Yes, but it requires a specific formulation due to its poor aqueous solubility. A common

vehicle for in vivo administration is a suspension mixture containing DMSO, PEG300, Tween

80, and saline.[1][2] It is critical to prepare this formulation by adding the solvents sequentially

to ensure the compound dissolves as much as possible at each step.[1]

Quantitative Solubility Data
The solubility of C646 varies significantly depending on the solvent and any co-solvents used.

The data below is compiled from various suppliers and should be used as a guideline.
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Solvent/Vehicle
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO 11 - 23 24.69 - 51.63

Use fresh, anhydrous

DMSO. Heating is

recommended to aid

dissolution.[1][2]

Ethanol Insoluble Insoluble
Not a suitable solvent.

[2]

Water Insoluble Insoluble
Not a suitable solvent.

[2]

10% DMSO + 40%

PEG300 + 5% Tween

80 + 45% Saline

0.45 1.01
Forms a suspension.

For in vivo use.[1]

5% DMSO + 40%

PEG300 + 5% Tween

80 + 50% ddH₂O

1.00 2.25

Forms a clear

solution. For in vivo

use.[2]

Molecular Weight of C646: 445.42 g/mol [1]

Troubleshooting Guides
Issue: C646 Precipitates in Aqueous Solution
This workflow helps diagnose and solve precipitation issues when preparing working solutions.
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C646 Precipitates
in Aqueous Medium

Is the DMSO stock
solution clear?

Is the final DMSO
concentration <0.1%?

Yes

Stock may have precipitated.
Gently warm (37°C) and vortex.
Use fresh, anhydrous DMSO.

No

Is the final C646
concentration too high?

Yes

Increase final DMSO concentration
(if tolerated by cells) or use

a co-solvent system.

No

Lower the final C646 concentration.
Perform a dose-response experiment.

Yes

Solution should remain clear.
Proceed with experiment.

No

Click to download full resolution via product page

Caption: Troubleshooting flowchart for C646 precipitation issues.
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Experimental Protocols
Protocol 1: Preparation of a 10 mM C646 Stock Solution
in DMSO

Materials:

C646 powder (e.g., 5 mg)

Anhydrous (cell culture grade) DMSO

Sterile microcentrifuge tubes

Procedure:

1. Weigh out the desired amount of C646 powder in a sterile microcentrifuge tube. For 5 mg

of C646 (MW: 445.42 g/mol ), the required volume of DMSO for a 10 mM stock is

calculated as follows: Volume (L) = (Mass (g) / MW ( g/mol )) / Molarity (mol/L) Volume

(µL) = ((0.005 g / 445.42 g/mol ) / 0.010 mol/L) * 1,000,000 = 1122.5 µL

2. Add 1122.5 µL of anhydrous DMSO to the tube containing the 5 mg of C646.[7]

3. Vortex thoroughly to dissolve the powder. Gentle warming in a 37°C water bath can be

used to aid dissolution if necessary.[1]

4. Visually inspect the solution to ensure it is clear and free of any particulate matter.

5. Aliquot the stock solution into smaller volumes (e.g., 20 µL) in sterile tubes to avoid

repeated freeze-thaw cycles.

6. Store aliquots at -80°C for long-term storage (up to 1 year).[2]

Protocol 2: Preparation of a Working Solution for In Vitro
Cell Culture
This protocol describes the preparation of a 10 µM final concentration of C646 in cell culture

medium.
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Start: 10 mM C646
Stock in DMSO

Thaw one aliquot of
10 mM stock solution.

Prepare an intermediate dilution
(e.g., 1:100) in pre-warmed

cell culture medium to make a
100 µM solution.

Vortex the intermediate
dilution immediately and

thoroughly.

Add the intermediate solution
to the final cell culture volume

(e.g., 1:10 dilution for 10 µM final).
Final DMSO concentration will be 0.1%.

End: 10 µM C646
Working Solution

Click to download full resolution via product page

Caption: Workflow for preparing a C646 working solution for cell culture.

Mechanism of Action: C646 Signaling Pathway
C646 is a competitive inhibitor of the HATs p300 and CBP, with a Ki (inhibition constant) of 400

nM.[1][6] It competes with the acetyl-CoA substrate, thereby preventing the acetylation of

histone and non-histone protein targets. This inhibition can disrupt critical cellular signaling

pathways, such as the NF-κB pathway, which plays a role in inflammation.[8]
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Caption: Simplified C646 mechanism of action on the p300/CBP pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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